Cas no 108329-81-3 (Boc-Amino-4-carboxytetrahydrothiopyran)

• Product Name: Boc-Amino-4-carboxytetrahydrothiopyran
• CAS No: 108329-81-3
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 231472
• PubChem ID: 1268222
• Update Time: 2025-10-28

Boc-Amino-4-carboxytetrahydrothiopyran Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-carboxylicacid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]thiane-4-carboxylic acid
• 4-N-Boc-Amino-4-Carboxytetrahydrothiopyran
• Boc-Amino-4-carboxytetrahydrothiopyran
• 4-(Boc-aMino)tetrahydrothiopyran-4-carboxylic acid
• Boc-4-aminotetrahydrothiopyran-4-carboxylic acid
• N-t-butoxycarbonyl-4-aminotetrahydrothiopyran-4-carboxylic acid
• 4-N-(TERT-BUTOXYCARBONYL)-AMINO-4-CARBOXYTETRAHYDROTHIOPYRAN
• 4-TERT-BUTOXYCARBONYLAMINO-TETRAHYDRO-THIOPYRAN-4-CARBOXYLIC ACID
• 2-((tert-butoxycarbonyl)amino)tetrahydro-2H-thiopyran-4-carboxylic acid
• 4-[(TERT-BUTOXYCARBONYL)AMINO]TETRAHYDRO-2H-THIOPYRAN-4-CARBOXYLIC ACID
• 4-N-BOC-Amino-4-carboxytetrahydrothiopyran,95%
• 4-N-BOC-AMINO-4-CARBOXYTETRAHYDROTHIOPYRAN 95%
• 4-((tert-Butoxycarbonyl)amino)tetrahydro-2H-thiopyran-4-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}thiane-4-carboxylic acid
• SCHEMBL2085827
• AB12379
• AKOS013464690
• J-002117
• CS-0231107
• 4-(Boc-amino)tetrahydrothiopyran-4-carboxylic acid, >=95.0% (TLC)
• FTTKMOOFKYOPQD-UHFFFAOYSA-N
• EN300-1071120
• 4-((tert-Butoxycarbonyl)amino)tetrahydro-2H-thiopyran-4-carboxylicacid
• DTXSID70361473
• 108329-81-3
• Z1200998688
• 2H-Thiopyran-4-carboxylicacid,4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-

• MDL： MFCD02683142
• Inchi： 1S/C11H19NO4S/c1-10(2,3)16-9(15)12-11(8(13)14)4-6-17-7-5-11/h4-7H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： FTTKMOOFKYOPQD-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.10300
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.2
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2508 (rough estimate)
• Melting Point: 170-174 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 100.93000
• LogP: 2.25240
• Solubility: Not available

Boc-Amino-4-carboxytetrahydrothiopyran Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-Amino-4-carboxytetrahydrothiopyran

Introduction to Boc-Amino-4-carboxytetrahydrothiopyran (CAS No. 108329-81-3)

Boc-Amino-4-carboxytetrahydrothiopyran, with the chemical formula C₁₁H₁₅NO₅S, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound is widely recognized for its utility in the synthesis of complex molecules, particularly in the development of bioactive agents. The presence of both a Boc (tert-butoxycarbonyl) protecting group and an amino acid-like structure makes it a valuable intermediate in medicinal chemistry.

The compound's structure, featuring a tetrahydrothiopyran ring, contributes to its unique chemical properties and reactivity. This heterocyclic system is known for its stability and versatility in forming various chemical bonds, making it a preferred choice for synthetic chemists. The 4-carboxy substituent further enhances its utility by providing a site for further functionalization, enabling the construction of more intricate molecular frameworks.

In recent years, there has been a growing interest in tetrahydrothiopyran derivatives due to their potential biological activities. These compounds have been explored in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The Boc-protected amino group in Boc-Amino-4-carboxytetrahydrothiyan serves as a crucial handle for selective deprotection, allowing chemists to introduce other functional groups without affecting the existing structure.

One of the most compelling aspects of Boc-Amino-4-carboxytetrahydrothiyan is its role in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor bioavailability and rapid degradation. The tetrahydrothiopyran ring can be incorporated into these mimetics to enhance their stability and binding affinity. Recent studies have demonstrated that derivatives of this compound can effectively interact with biological targets, making them promising candidates for drug development.

The synthesis of Boc-Amino-4-carboxytetrahydrothiyan typically involves multi-step organic reactions, starting from commercially available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability, which is crucial for industrial applications.

From a research perspective, Boc-Amino-4-carboxytetrahydrothiyan has been utilized in various innovative studies. For instance, researchers have explored its use as a building block in the construction of novel heterocyclic compounds with potential pharmacological properties. The ability to modify both the tetrahydrothiopyran ring and the amino acid-like moiety allows for extensive structural diversification, enabling the discovery of new bioactive molecules.

The compound's significance extends beyond academic research; it also finds applications in industrial settings where complex molecular architectures are required. For example, pharmaceutical companies often use Boc-Amino-4-carboxytetrahydrothiyan as an intermediate in the production of advanced active pharmaceutical ingredients (APIs). Its stability and reactivity make it an ideal candidate for large-scale synthesis.

In conclusion, Boc-Amino-4-carboxytetrahydrothiyan (CAS No. 108329-81-3) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structure and functional groups make it indispensable in the synthesis of bioactive molecules, particularly in the development of peptide mimetics and other therapeutic agents. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.